Cas no 850760-60-0 (1-(1H-imidazol-4-yl)ethan-1-amine)

1-(1H-imidazol-4-yl)ethan-1-amine is a heterocyclic amine derivative featuring an imidazole core with an ethylamine substituent at the 4-position. This compound is of interest in medicinal and organic chemistry due to its structural similarity to histamine and other biologically active imidazole-containing molecules. Its reactive amine group allows for further functionalization, making it a versatile intermediate in the synthesis of pharmaceuticals, ligands, and agrochemicals. The imidazole ring confers potential metal-binding properties, useful in catalysis or coordination chemistry. The compound's stability under standard conditions and well-defined reactivity profile enhance its utility in research and industrial applications. Proper handling is advised due to the amine functionality's potential sensitivity.

1-(1H-imidazol-4-yl)ethan-1-amine structure

850760-60-0 structure

Product Name:1-(1H-imidazol-4-yl)ethan-1-amine

CAS No:850760-60-0

MF:C₅H₉N₃

MW:111.145060300827

MDL:MFCD19216306

CID:839396

PubChem ID:19017454

Update Time:2025-06-07

1-(1H-imidazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-methanamine, a-methyl-
- 1H-Imidazole-5-methanamine,-alpha--methyl-
- 1-(1H-Imidazol-4(5)-yl)-ethylamine
- 1-(1H-imidazol-4-yl)ethan-1-amine
- (R)-1-(1H-imidazol-4-yl)ethan-1-amine
- 1-(1H-Imidazol-5(4)-yl)-ethylamine
- SCHEMBL2673476
- 850760-60-0
- 1-(1H-imidazol-5-yl)ethanamine
- F13260
- AKOS006350847
- 4.5-Aminoathylimidazol
- 1H-Imidazole-5-methanamine, -alpha--methyl-
- (S)-1-(1H-imidazol-4-yl)ethan-1-amine
- EN300-1653396
- SCHEMBL23153772
- SB39022
- MDL： MFCD19216306
- Inchi： 1S/C5H9N3/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3,(H,7,8)
- InChI Key： ZHELUGTZRQNNNL-UHFFFAOYSA-N
- SMILES： N1C=NC=C1C(C)N

Computed Properties

Exact Mass: 111.079647300g/mol
Monoisotopic Mass: 111.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 54.7Å²

1-(1H-imidazol-4-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139T-1g	1-(1H-Imidazol-5(4)-yl)-ethylamine	850760-60-0	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139T-5g	1-(1H-Imidazol-5(4)-yl)-ethylamine	850760-60-0	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139T-500mg	1-(1H-Imidazol-5(4)-yl)-ethylamine	850760-60-0	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139T-100mg	1-(1H-Imidazol-5(4)-yl)-ethylamine	850760-60-0	97%	100mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-1g	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-5g	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-500mg	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-100mg	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-250	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	250	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	40R0139-250mg	1-(1H-Imidazol-4(5)-yl)-ethylamine	850760-60-0	97%	250mg	2756.14CNY	2021-05-07